Cas no 916421-23-3 (tert-butyl 3-amino-4-(3,5-difluorophenyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-4-(3,5-difluorophenyl)piperidine-1-carboxylate
• CAS No: 916421-23-3
• MF: C₁₆H₂₂F₂N₂O₂
• MW: 312.354891300201
• MDL: MFCD08751903
• CID: 5235548
• Update Time: 2025-06-15

tert-butyl 3-amino-4-(3,5-difluorophenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-amino-4-(3,5-difluorophenyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-amino-4-(3,5-difluorophenyl)piperidine-1-carboxylate

• MDL： MFCD08751903
• Inchi： 1S/C16H22F2N2O2/c1-16(2,3)22-15(21)20-5-4-13(14(19)9-20)10-6-11(17)8-12(18)7-10/h6-8,13-14H,4-5,9,19H2,1-3H3
• InChI Key： BLUYDXOVUOLRBW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2=CC(F)=CC(F)=C2)C(N)C1

Additional information on tert-butyl 3-amino-4-(3,5-difluorophenyl)piperidine-1-carboxylate

Research Update on tert-Butyl 3-amino-4-(3,5-difluorophenyl)piperidine-1-carboxylate (CAS: 916421-23-3)

In recent years, the compound tert-butyl 3-amino-4-(3,5-difluorophenyl)piperidine-1-carboxylate (CAS: 916421-23-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. The presence of both amino and difluorophenyl moieties in its structure makes it a versatile building block for drug discovery programs.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel catalytic asymmetric synthesis method that achieved >95% enantiomeric excess, addressing previous challenges in stereochemical control. This advancement is particularly relevant as the stereochemistry of the 3-amino group has been shown to significantly influence biological activity in downstream pharmaceutical candidates.

The pharmacological potential of derivatives containing this scaffold has been explored in several therapeutic areas. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that analogs of 916421-23-3 exhibit promising activity as κ-opioid receptor modulators with improved selectivity profiles. These findings suggest potential applications in pain management with reduced side effects compared to existing therapies. Molecular docking studies indicate that the difluorophenyl group plays a critical role in receptor binding through unique halogen bonding interactions.

In oncology research, a recent patent application (WO2023/154672) describes the use of this compound as a precursor for novel Bruton's tyrosine kinase (BTK) inhibitors. The 3-amino-4-(3,5-difluorophenyl)piperidine core was found to confer enhanced blood-brain barrier penetration compared to existing BTK inhibitors, opening possibilities for treating CNS lymphomas. Preliminary in vivo studies showed tumor growth inhibition rates exceeding 70% in xenograft models.

From a chemical biology perspective, the compound's utility extends to probe development. A 2024 study in ACS Chemical Biology reported its incorporation into activity-based protein profiling (ABPP) probes for studying aminopeptidase function. The tert-butyloxycarbonyl (Boc) protecting group allows for convenient deprotection and subsequent conjugation, while the difluorophenyl moiety provides a handle for click chemistry modifications.

Current challenges in working with this compound include its limited solubility in aqueous systems and the need for improved purification methods to remove diastereomeric impurities. Recent advances in continuous flow chemistry (Org. Process Res. Dev. 2023) have addressed some of these issues, demonstrating a 40% reduction in processing time while maintaining high purity standards (>99.5%).

Looking forward, the unique structural features of 916421-23-3 continue to inspire novel drug discovery approaches. Its dual functionality as both a hydrogen bond donor (amino group) and acceptor (carboxylate) makes it particularly valuable for designing molecules that target protein-protein interactions. Ongoing research is exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms, with preliminary results showing promising degradation efficiency for several challenging drug targets.